Cas no 2228466-60-0 (tert-butyl N-(3-amino-2-oxobutyl)carbamate)

• Product Name: tert-butyl N-(3-amino-2-oxobutyl)carbamate
• CAS No: 2228466-60-0
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5960125
• PubChem ID: 165668974
• Update Time: 2025-06-08

tert-butyl N-(3-amino-2-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-2-oxobutyl)carbamate
• 2228466-60-0
• EN300-1887143

• Inchi： 1S/C9H18N2O3/c1-6(10)7(12)5-11-8(13)14-9(2,3)4/h6H,5,10H2,1-4H3,(H,11,13)
• InChI Key： LJCMNZVSXBNGMH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(C)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-(3-amino-2-oxobutyl)carbamate

Professional Introduction to Compound with CAS No. 2228466-60-0 and Product Name: Tert-butyl N-(3-amino-2-oxobutyl)carbamate

The compound with the CAS number 2228466-60-0 and the product name Tert-butyl N-(3-amino-2-oxobutyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a tert-butyl group and an N-(3-amino-2-oxobutyl)carbamate moiety, which are critical for its reactivity and functionality.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as they exhibit a wide range of biological activities. The Tert-butyl N-(3-amino-2-oxobutyl)carbamate molecule, with its distinct chemical properties, has been studied for its role in modulating various biological pathways. Specifically, the presence of the 3-amino-2-oxobutyl group suggests potential interactions with enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The tert-butyl group, known for its stability and protective properties, enhances the compound's suitability for use in multi-step synthetic pathways. This stability is particularly valuable in organic synthesis, where maintaining structural integrity is crucial for achieving high yields and purity. Additionally, the N-(3-amino-2-oxobutyl)carbamate moiety provides a reactive site that can be modified to target specific biological mechanisms.

Recent research has highlighted the importance of carbamate-based compounds in addressing various therapeutic challenges. Studies have demonstrated that derivatives of carbamates can act as potent inhibitors or activators of key enzymes involved in metabolic pathways. The Tert-butyl N-(3-amino-2-oxobutyl)carbamate molecule, with its optimized structure, has shown promise in preliminary screenings as a lead compound for drug discovery. Its ability to interact with biological targets makes it a valuable asset in the development of novel therapeutic agents.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the tert-butyl group at the nitrogen position enhances the compound's solubility and stability, which are critical factors for its formulation and application. Furthermore, the 3-amino-2-oxobutyl moiety contributes to its reactivity, allowing for further functionalization and derivatization to tailor its biological activity.

In academic research, compounds like Tert-butyl N-(3-amino-2-oxobutyl)carbamate have been used to explore new pharmacophores and develop innovative drug candidates. The structural features of this molecule have inspired scientists to investigate its potential in treating conditions such as inflammation, pain, and neurodegenerative diseases. The versatility of this compound lies in its ability to be modified at multiple sites, enabling researchers to fine-tune its properties for specific applications.

The industrial significance of this compound cannot be overstated. As pharmaceutical companies continue to seek novel compounds with improved efficacy and safety profiles, derivatives like Tert-butyl N-(3-amino-2-oxobutyl)carbamate offer a promising solution. The compound's compatibility with existing synthetic methodologies makes it a practical choice for large-scale production. Moreover, its favorable physicochemical properties ensure that it can be easily formulated into various dosage forms suitable for clinical use.

Looking ahead, the future prospects for this compound are bright. Ongoing research aims to uncover new applications and optimize its therapeutic potential. By leveraging advanced computational techniques and experimental methodologies, scientists are working to elucidate the mechanisms by which this compound interacts with biological systems. This knowledge will be instrumental in guiding the development of next-generation pharmaceuticals.

In conclusion, the compound with CAS number 2228466-60-0, marketed as Tert-butyl N-(3-amino-2-oxobutyl)carbamate, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and biochemical research. As scientific understanding continues to evolve, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.